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Introduction: Dimethyl vinylphosphonate (DMVP) is an organophosphorus compound with
the chemical formula CH2=CHPO(OCH:s3)2. It serves as a crucial monomer and a versatile
synthetic intermediate. Its unique structure, featuring a reactive vinyl group and a phosphonate
moiety, makes it a valuable building block in polymer chemistry, materials science, and
medicinal chemistry. In polymer science, DMVP is utilized to synthesize polymers with inherent
flame retardancy, improved thermal stability, and adhesive properties.[1] In the realm of drug
development, the vinylphosphonate group can act as a stable mimic of phosphate groups,
which is a key feature in the design of enzyme inhibitors and other bioactive molecules.[2][3][4]
This guide provides an in-depth overview of the synthesis, properties, and reactivity of
dimethyl vinylphosphonate, tailored for researchers and professionals in chemical and
pharmaceutical development.

Physical and Spectroscopic Properties

Dimethyl vinylphosphonate is a colorless liquid at room temperature. It is fully miscible in
water and should be stored at 2-8°C.[5] A summary of its key physical and identifying
properties is provided in the table below.
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Table 1: Physical and Chemical Properties of Dimethyl Vinylphosphonate

Property Value Reference
Molecular Formula CaHoOsP [6]
Molecular Weight 136.09 g/mol

CAS Number 4645-32-3

Appearance Liquid

Boiling Point 197-202 °C (at 760 Torr)

72.5 °C (at 10 Torr) [6]

Density 1.146 g/mL (at 20 °C) [5]
1.1405 g/cm3 (at 20 °C) [6]

Refractive Index (n20/D) 1.430 - 1.435

InChi Key CQCXMYUCNSJSKG-

UHFFFAOYSA-N

SMILES COP(=0)(0C)C=C

Spectroscopic Data: The structural characterization of DMVP relies on various spectroscopic
techniques. Nuclear Magnetic Resonance (NMR) is particularly informative.

e 3P NMR: The phosphorus nucleus resonates at a characteristic chemical shift. In DMSO-de,
the 3P NMR chemical shift is reported.[7] In acetone, using 85% HsPOa4 as a standard,
another value is reported.[8]

¢ H and 33C NMR: Detailed one- and two-dimensional NMR studies have been conducted on
poly(dimethyl vinylphosphonate), providing insights into the monomer's spectral
characteristics.[9][10]

Synthesis of Dimethyl Vinylphosphonate

Several synthetic routes have been established for the preparation of dimethyl
vinylphosphonate. The most common methods include the thermal elimination of acetic acid

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://commonchemistry.cas.org/detail?cas_rn=4645-32-3
https://commonchemistry.cas.org/detail?cas_rn=4645-32-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2182324.htm
https://commonchemistry.cas.org/detail?cas_rn=4645-32-3
https://spectrabase.com/spectrum/AS4UKWq30mC
https://dev.spectrabase.com/spectrum/2ibmjtSw2W0
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://acs.figshare.com/collections/H_sup_13_sup_C_and_sup_31_sup_P_NMR_Study_on_Poly_vinylphosphonic_acid_and_Its_Dimethyl_Ester/2769664
https://pubs.acs.org/doi/abs/10.1021/ma702662q
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#dimethyl-vinylphosphonate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

from a precursor, the Horner-Wadsworth-Emmons reaction, and the dehydrohalogenation of 2-
haloethylphosphonates.

Thermal Elimination from Dimethyl 2-
Acetoxyethanephosphonate

This method involves the gas-phase pyrolysis of dimethyl 2-acetoxyethanephosphonate, which
eliminates acetic acid to yield DMVP.[11] The precursor, dimethyl 2-
acetoxyethanephosphonate, is readily synthesized via the reaction of dimethyl phosphite with
vinyl acetate.[11] This industrial process can be performed with high selectivity and yield.[11]

reactant product condition Dimethyl 2-acetoxyethanephosphonate

A (400-700 °C)
Gas|Phase

\J A/

Dimethyl Vinylphosphonate Acetic Acid

Click to download full resolution via product page
Caption: Gas-phase pyrolysis of dimethyl 2-acetoxyethanephosphonate.

Experimental Protocol: A typical procedure involves evaporating dimethyl 2-
acetoxyethanephosphonate and passing the vapor through a heated tube reactor.[11]

» Vaporization: Dimethyl 2-acetoxyethanephosphonate (e.g., 80 g/h) is evaporated at a
reduced pressure (e.g., 100 mbar) and elevated temperature (e.g., 180 °C).[11]

e Pyrolysis: The vapor is introduced into a tube reactor, often filled with inert packing material,
which is heated to 550-650 °C. An inert carrier gas like nitrogen or helium may be used.[11]
The residence time in the reactor is typically very short, on the order of 0.5 seconds.[11]
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o Condensation: The reaction mixture exiting the reactor is cooled and condensed.

 Purification: The resulting liquid is a mixture of dimethyl vinylphosphonate, acetic acid, and
any unreacted starting material.[11] DMVP can be purified from this mixture by distillation.

Table 2: Representative Conditions for Thermal Elimination

Starting
Temperat Residenc  Material Carrier Yield/Sele Referenc
Pressure ) o
ure e Time Feed Gas ctivity e
Rate
98%
550 °C 40 mbar 05s 104.5 g/h N2z (15 L/h) o [11]
Selectivity
He (3.5 98%
650 °C 30 mbar 0.45s 149 g/h o [11]
L/h) Selectivity
550 °C N/A N/A N/A N/A 52% Yield [12]

Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful method for forming alkenes with
high stereoselectivity.[13][14] For the synthesis of DMVP, this involves the reaction of a
phosphonate carbanion with a formaldehyde equivalent. A common precursor for the required
ylide is tetramethyl methylenebisphosphonate.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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